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Compound of Interest

Compound Name: Histidinamide, D-

Cat. No.: B1613020

For Researchers, Scientists, and Drug Development Professionals

Abstract

D-Histidinamide, the amide derivative of D-histidine, is a compound of increasing interest in
biomedical research. Its primary recognized biological activity is the inhibition of autotaxin
(ATX), a key enzyme in the lysophosphatidic acid (LPA) signaling pathway, which is implicated
in numerous pathological processes including cancer and inflammation. Furthermore, recent
studies have highlighted its cytoprotective effects against oxidative stress in keratinocytes. This
technical guide provides a comprehensive overview of the known properties, biological
activities, and experimental protocols related to D-Histidinamide.

Core Properties of D-Histidinamide

D-Histidinamide is the dextrorotatory enantiomer of histidinamide. Its core chemical and
physical properties are summarized below.
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Property Value

CAS Number 891787-99-8

Molecular Formula CeH10N4O

Molecular Weight 154.17 g/mol

IUPAC Name (2R)-2-amino-3-(1H-imidazol-5-yl)propanamide
Canonical SMILES C1=C(NC=N1)CC(C(=O)N)N

Isomeric SMILES C1=C(NC=N1)C--INVALID-LINK--N

InChl Key UMMQVDUMUMBTAV-RXMQYKEDSA-N

Note: Experimental physicochemical properties such as melting point, solubility, and pKa for D-
Histidinamide are not readily available in the public domain. These properties may be
comparable to its L-enantiomer or the racemic mixture, but experimental verification is
recommended.

Biological Activity and Mechanism of Action
Inhibition of Autotaxin (ATX) Signaling

The principal biological function attributed to D-Histidinamide is its role as an inhibitor of
autotaxin (ATX), a secreted lysophospholipase D. ATX is responsible for the hydrolysis of
lysophosphatidylcholine (LPC) into the bioactive lipid mediator lysophosphatidic acid (LPA).
LPA then binds to a family of G protein-coupled receptors (LPARS), initiating a cascade of
downstream signaling events that regulate cell proliferation, migration, survival, and other
cellular processes. The ATX-LPA signaling axis is a crucial pathway in both normal physiology
and various diseases.

The inhibitory action of D-Histidinamide on ATX disrupts this pathway by preventing the
production of LPA, thereby attenuating its downstream effects.

Figure 1. D-Histidinamide inhibits the ATX-LPA signaling pathway.

Cytoprotective Effects in Keratinocytes
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Recent research has demonstrated that D-Histidinamide exhibits cytoprotective properties in
human keratinocytes (HaCaT cells) subjected to copper-induced oxidative stress.[1][2] In these
studies, D-Histidinamide was shown to:

e Prevent cell death induced by copper sulfate (CuS0Oa).[1][2]
e Suppress the production of reactive oxygen species (ROS).[1][2]
« Inhibit glutathione oxidation, lipid peroxidation, and protein carbonylation.[1][2]

These findings suggest a role for D-Histidinamide in mitigating oxidative damage in skin cells,
which is distinct from its ATX inhibitory activity.[1][2]

Experimental Protocols
Synthesis of D-Histidinamide

A reported method for the synthesis of D-Histidinamide is the iron-catalyzed amidation of D-
histidine. While a detailed, step-by-step protocol with purification is not fully elucidated in
readily available literature, the key reaction parameters are outlined below.

Reaction Scheme:

Figure 2. Synthesis workflow for D-Histidinamide.

Materials:

e D-Histidine

« lron(lll) acetylacetonate (Fe(acac)s)
¢ Isopropanol

Procedure Outline:

o To a solution of D-Histidine in isopropanol, add a catalytic amount of Fe(acac)s (e.g., 2.5
mol%).
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e Heat the reaction mixture at a specified temperature (e.g., 83°C) for a sufficient duration to
achieve conversion.

e Monitor the reaction progress using an appropriate technique (e.g., TLC or LC-MS).

» Upon completion, the reaction mixture would require a suitable work-up and purification
procedure (e.g., crystallization or column chromatography) to isolate the pure D-
Histidinamide. Note: Specific details on work-up and purification are not provided in the cited
preliminary report.

Autotaxin (ATX) Inhibition Assay (Fluorometric)

This protocol is a general guideline for a fluorometric assay to determine the inhibitory activity
of D-Histidinamide on ATX, based on the Amplex® Red assay principle.

Principle:

ATX hydrolyzes lysophosphatidylcholine (LPC) to produce LPA and choline. Choline is then
oxidized by choline oxidase to produce betaine and hydrogen peroxide (H2032). In the presence
of horseradish peroxidase (HRP), H202 reacts with a non-fluorescent probe (e.g., Amplex®
Red) to generate a highly fluorescent product (resorufin), which can be quantified.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to D-Histidinamide (CAS No.
891787-99-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1613020#histidinamide-d-cas-number-891787-99-8-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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